Cas no 131941-33-8 (3-Isopropyl-5-nitropyridine)

3-Isopropyl-5-nitropyridine structure
3-Isopropyl-5-nitropyridine structure
Product Name:3-Isopropyl-5-nitropyridine
CAS No:131941-33-8
MF:C8H10N2O2
MW:166.177201747894
CID:102235
PubChem ID:45096320
Update Time:2025-04-18

3-Isopropyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-methylethyl)-5-nitro-Pyridine
    • 3-nitro-5-propan-2-ylpyridine
    • Pyridine,3-(1-methylethyl)-5-nitro-
    • 3-Isopropyl-5-nitropyridine
    • Pyridine, 3-(1-methylethyl)-5-nitro- (9CI)
    • AKOS016009234
    • O11025
    • CS-0318610
    • AS-50133
    • 131941-33-8
    • SCHEMBL17239861
    • DTXSID00667475
    • GS2443
    • 3-Nitro-5-(propan-2-yl)pyridine
    • DB-105625
    • MDL: MFCD18803311
    • Inchi: 1S/C8H10N2O2/c1-6(2)7-3-8(10(11)12)5-9-4-7/h3-6H,1-2H3
    • InChI Key: YAVLACOHVXDOBS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=CC(=C1)C(C)C)=O

Computed Properties

  • Exact Mass: 166.0743
  • Monoisotopic Mass: 166.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 56.03

3-Isopropyl-5-nitropyridine Pricemore >>

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